Cas no 2229242-00-4 (3-(thiophen-3-yloxy)azetidine)

• Product Name: 3-(thiophen-3-yloxy)azetidine
• CAS No: 2229242-00-4
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 6423415
• PubChem ID: 165862539
• Update Time: 2025-05-20

3-(thiophen-3-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-yloxy)azetidine
• 2229242-00-4
• EN300-1835684

• Inchi： 1S/C7H9NOS/c1-2-10-5-6(1)9-7-3-8-4-7/h1-2,5,7-8H,3-4H2
• InChI Key： SHTQCCJRIIZLIA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)OC1CNC1

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(thiophen-3-yloxy)azetidine

Introduction to 3-(Thiophen-3-yloxy)azetidine (CAS No. 2229242-00-4)

3-(Thiophen-3-yloxy)azetidine, with the CAS number 2229242-00-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and an azetidine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(thiophen-3-yloxy)azetidine consists of a four-membered azetidine ring substituted with a thiophen-3-yloxy group. The presence of the thiophene ring, known for its aromaticity and electron-donating properties, contributes to the compound's stability and reactivity. The azetidine ring, on the other hand, imparts conformational rigidity and enhances the compound's ability to interact with biological targets.

Recent studies have highlighted the potential of 3-(thiophen-3-yloxy)azetidine in various therapeutic areas. One notable application is in the development of drugs for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that compounds with similar structural motifs can modulate key enzymes involved in these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The ability of 3-(thiophen-3-yloxy)azetidine to interact with these enzymes makes it a valuable lead compound for further optimization.

In addition to its potential in neurodegenerative diseases, 3-(thiophen-3-yloxy)azetidine has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For instance, it has been found to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition can lead to cell cycle arrest and apoptosis, making 3-(thiophen-3-yloxy)azetidine a potential candidate for anticancer drug development.

The pharmacokinetic properties of 3-(thiophen-3-yloxy)azetidine have also been investigated. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period. Further studies are underway to optimize these properties through structural modifications and formulation strategies.

Safety and toxicity assessments are essential steps in the drug development process. Initial toxicological studies on 3-(thiophen-3-yloxy)azetidine have shown that it is well-tolerated at therapeutic doses. However, more comprehensive evaluations are needed to fully understand its safety profile and identify any potential side effects. These studies will help guide the design of clinical trials and ensure patient safety.

Clinical trials are a critical phase in the drug development process, where the efficacy and safety of a compound are rigorously tested in human subjects. While no clinical trials have been reported for 3-(thiophen-3-yloxy)azetidine as of yet, preclinical data are highly encouraging. The compound's unique structure and promising biological activities make it an attractive candidate for further clinical investigation.

In conclusion, 3-(thiophen-3-yloxy)azetidine (CAS No. 2229242-00-4) is a novel compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable lead compound for the development of new therapeutic agents. Ongoing research efforts aim to optimize its properties and evaluate its safety and efficacy in various disease models, paving the way for potential clinical applications.